Cas no 1212909-54-0 (4-(1R)-1-amino-2-hydroxyethylbenzene-1,2-diol)

• Product Name: 4-(1R)-1-amino-2-hydroxyethylbenzene-1,2-diol
• CAS No: 1212909-54-0
• MF: C₈H₁₁NO₃
• MW: 169.177842378616
• CID: 6268162
• PubChem ID: 66513511
• Update Time: 2025-06-09

4-(1R)-1-amino-2-hydroxyethylbenzene-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 4-(1R)-1-amino-2-hydroxyethylbenzene-1,2-diol
• 1212909-54-0
• 4-[(1R)-1-AMINO-2-HYDROXYETHYL]BENZENE-1,2-DIOL
• AKOS015927691
• EN300-1845318

• Inchi： 1S/C8H11NO3/c9-6(4-10)5-1-2-7(11)8(12)3-5/h1-3,6,10-12H,4,9H2/t6-/m0/s1
• InChI Key： ANSZATXVVUZASJ-LURJTMIESA-N
• SMILES： OC[C@@H](C1C=CC(=C(C=1)O)O)N

Computed Properties

• Exact Mass: 169.07389321g/mol
• Monoisotopic Mass: 169.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 86.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Benzenediols Catechols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Catechols

Additional information on 4-(1R)-1-amino-2-hydroxyethylbenzene-1,2-diol

Professional Introduction to Compound with CAS No. 1212909-54-0 and Product Name: 4-(1R)-1-amino-2-hydroxyethylbenzene-1,2-diol

The compound with the CAS number 1212909-54-0 and the product name 4-(1R)-1-amino-2-hydroxyethylbenzene-1,2-diol represents a significant advancement in the field of chemobiomedicine. This molecule, characterized by its unique stereochemistry and functional groups, has garnered considerable attention due to its potential applications in pharmaceutical research and drug development. The presence of both an amino group and a hydroxyl group on a benzenoid core, combined with the specific (1R) configuration at the chiral center, makes this compound a promising candidate for further exploration.

Recent studies have highlighted the importance of chiral molecules in medicinal chemistry. The stereochemical purity of 4-(1R)-1-amino-2-hydroxyethylbenzene-1,2-diol is crucial for its biological activity, as enantiomers often exhibit markedly different pharmacological properties. The (1R) configuration has been shown to influence the binding affinity and metabolic stability of the compound, making it a critical factor in drug design. Researchers have been particularly interested in how this stereochemistry interacts with biological targets, such as enzymes and receptors, which could lead to novel therapeutic interventions.

The hydroxyl and amino functional groups in 4-(1R)-1-amino-2-hydroxyethylbenzene-1,2-diol provide multiple sites for chemical modification, enabling the synthesis of derivatives with enhanced pharmacological properties. These modifications can be tailored to improve solubility, bioavailability, and target specificity. For instance, the hydroxyl group can be used to form esters or ethers, while the amino group can be acylated or alkylated to create more complex structures. Such modifications are essential for optimizing drug candidates for clinical trials.

In the realm of drug discovery, 4-(1R)-1-amino-2-hydroxyethylbenzene-1,2-diol has been studied for its potential role in addressing various therapeutic challenges. The compound's structure suggests that it may interact with enzymes involved in metabolic pathways relevant to diseases such as cancer and inflammation. Preliminary computational studies have indicated that it could serve as a scaffold for inhibitors targeting key enzymes like kinases and oxidoreductases. These interactions could potentially lead to the development of new treatments that modulate critical biological processes.

One of the most exciting aspects of 4-(1R)-1-amino-2-hydroxyethylbenzene-1,2-diol is its versatility in synthetic chemistry. The molecule's architecture allows for diverse chemical transformations, making it a valuable building block for constructing more complex drug candidates. Researchers have explored various synthetic routes to access this compound, including asymmetric hydrogenation and enzymatic resolution techniques. These methods have enabled the production of high-purity samples suitable for biological testing.

The pharmacokinetic properties of 4-(1R)-1-amino-2-hydroxyethylbenzene-1,2-diol are also of great interest. Studies have shown that its molecular structure influences its absorption, distribution, metabolism, and excretion (ADME) profiles. Understanding these properties is crucial for predicting how the compound will behave in vivo and for designing effective dosing regimens. Advanced computational models have been employed to simulate these processes, providing valuable insights into the compound's behavior before experimental testing.

Recent advancements in analytical chemistry have allowed for more precise characterization of 4-(1R)-1-amino-2-hydroxyethylbenzene-1,2-diol. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have enabled researchers to confirm the structure and purity of the compound with high accuracy. These analytical methods are essential for ensuring that subsequent biological studies are conducted with reliable samples.

The potential applications of 4-(1R)-1-amino-2-hydroxyethylbenzene-1,2-diol extend beyond traditional pharmaceuticals. Its unique chemical properties make it a candidate for use in biocatalysis and green chemistry initiatives. For example, derivatives of this compound could be employed as catalysts or ligands in asymmetric synthesis reactions, contributing to more sustainable chemical processes.

In conclusion,4-(1R)-amino - 2 - hydroxyethyl benzene - 12 - diol is a multifaceted molecule with significant potential in chemobiomedicine。 Its chiral center， functional groups， and overall structure make it a valuable scaffold for drug discovery。 Ongoing research continues to uncover new applications and synthetic strategies， further solidifying its importance in both academic and industrial settings。 As our understanding of molecular interactions evolves， compounds like this will undoubtedly play a crucial role in shaping the future of medicine。